[(4-cyclopropyl-4H-1,2,4-triazol-3-yl)thio]acetic acid

• IUPAC Name: 2-[(4-cyclopropyl-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• InChI: InChI=1S/C7H9N3O2S/c11-6(12)3-13-7-9-8-4-10(7)5-1-2-5/h4-5H,1-3H2,(H,11,12)
• InChI Key: XRDJLJMMLZFVCM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C=NN=C2SCC(=O)O
• Molecular Formula: C7H9N3O2S
• Molecular Weight: 199.23 g/mol

Description

[(4-cyclopropyl-4H-1,2,4-triazol-3-yl)thio]acetic acid, also known as CTA, is a chemical compound that has been widely studied for its potential use in scientific research. It belongs to the class of triazole-based compounds and has shown promising results in various biological assays.

Scientific Research Applications

Environmental Remediation and Analysis

Recent achievements in studying the reactivity of 1,2,4-triazole-3-thione derivatives highlight their antioxidant and antiradical activity, suggesting potential applications in environmental remediation and protection against radiation-induced damage. These compounds, by virtue of their chemical properties, may offer new avenues for detoxifying pollutants or mitigating radiation effects in biological systems (Kaplaushenko, 2019).

Biotechnological Innovations

In biotechnology, lactic acid, a product of microbial fermentation, has been identified as a precursor for the synthesis of various chemicals, including biodegradable polymers and other green chemistry applications. Research on biotechnological routes based on lactic acid production from biomass underscores the role of microbial processes in sustainable production of high-value chemicals, presenting a circular economy approach to industrial chemistry (Gao, Ma, & Xu, 2011).

Pharmaceutical and Medical Research

The exploration of novel 1H-1,2,3-, 2H-1,2,3-, 1H-1,2,4- and 4H-1,2,4-triazole derivatives in pharmaceutical research has revealed their diverse biological activities, including antimicrobial, antitumoral, and antiviral properties. This vast range of activities indicates the potential of these compounds in developing new therapeutic agents to address a variety of health challenges, from infectious diseases to cancer (Ferreira et al., 2013).

Chemical Synthesis and Material Science

Advancements in the synthesis and functionalization of 1,2,4-triazole compounds have opened up new possibilities for material science and chemical engineering. These compounds serve as key intermediates in the production of high-performance materials and fine chemicals, demonstrating the versatility of 1,2,4-triazoles in synthesizing compounds with tailored properties for specific industrial applications (Kaushik et al., 2019).